Cas no 954696-32-3 (1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954696-32-3
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 6603244
• PubChem ID: 16920035
• Update Time: 2025-06-20

1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 1-(2,4-dimethoxyphenyl)-3-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 954696-32-3
• 1-(2,4-dimethoxyphenyl)-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• AKOS024643999
• F2372-0126
• 1-(2,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea

• Inchi： 1S/C22H27N3O5/c1-4-30-17-7-5-16(6-8-17)25-14-15(11-21(25)26)13-23-22(27)24-19-10-9-18(28-2)12-20(19)29-3/h5-10,12,15H,4,11,13-14H2,1-3H3,(H2,23,24,27)
• InChI Key： ULGYXJRRBOGYCG-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NCC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.1Ų

Additional information on 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea: A Comprehensive Overview

1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954696-32-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a detailed overview of 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea, including its chemical structure, synthesis methods, pharmacological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea is defined by its intricate arrangement of functional groups. The compound features a urea linkage connecting a 2,4-dimethoxyphenyl moiety and a 1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the urea linkage and the construction of the pyrrolidine ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Pharmacological Activities

1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea has been investigated for its potential pharmacological activities, with a focus on its anti-inflammatory and analgesic properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic activity in animal models of pain, suggesting its potential as a novel therapeutic agent for inflammatory and pain-related conditions.

Mechanism of Action

The mechanism by which 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea exerts its pharmacological effects is not yet fully understood. However, recent research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-kB) signaling, a key regulator of inflammation. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and thus mitigate inflammatory responses. Another potential mechanism involves the interaction with specific receptors or enzymes involved in pain signaling pathways.

Clinical Applications

The potential clinical applications of 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea are diverse and promising. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis, osteoarthritis, and other inflammatory diseases. The analgesic activity of this compound also positions it as a potential treatment for chronic pain conditions. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Safety Profile

The safety profile of 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea is an important consideration for its development as a therapeutic agent. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully assess its safety in humans. Ongoing clinical trials will provide valuable data on the safety and tolerability of this compound in various patient populations.

Conclusion

In conclusion, 1-(2,4-dimethoxyphenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954696-32-3) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological activities make it an attractive candidate for the development of novel therapeutic agents for inflammatory and pain-related conditions. Continued research into the mechanisms of action and clinical applications of this compound will likely lead to new insights and advancements in the treatment of these conditions.